TRANS-2-HEXENOIC ACID
TRANS-2-HEXENOIC ACID
Isohydrosorbic acid, also known as trans-2-hexenoic acid or isohydrosorbate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Isohydrosorbic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Isohydrosorbic acid has been primarily detected in urine. Within the cell, isohydrosorbic acid is primarily located in the cytoplasm and adiposome. Isohydrosorbic acid exists in all eukaryotes, ranging from yeast to humans. In humans, isohydrosorbic acid is involved in fatty acid biosynthesis pathway. Outside of the human body, isohydrosorbic acid can be found in fats and oils. This makes isohydrosorbic acid a potential biomarker for the consumption of this food product.
(2E)-hexenoic acid is the (E)-stereoisomer of hexenoic acid. It has a role as a metabolite. It is a conjugate acid of a (2E)-hexenoate.
(2E)-hexenoic acid is the (E)-stereoisomer of hexenoic acid. It has a role as a metabolite. It is a conjugate acid of a (2E)-hexenoate.
Brand Name:
Vulcanchem
CAS No.:
1191-04-4
VCID:
VC0072109
InChI:
InChI=1S/C6H10O2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3,(H,7,8)
SMILES:
CCCC=CC(=O)O
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
TRANS-2-HEXENOIC ACID
CAS No.: 1191-04-4
Main Products
VCID: VC0072109
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
| CAS No. | 1191-04-4 |
|---|---|
| Product Name | TRANS-2-HEXENOIC ACID |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | hex-2-enoic acid |
| Standard InChI | InChI=1S/C6H10O2/c1-2-3-4-5-6(7)8/h4-5H,2-3H2,1H3,(H,7,8) |
| Standard InChIKey | NIONDZDPPYHYKY-SNAWJCMRSA-N |
| Isomeric SMILES | CCC/C=C/C(=O)O |
| SMILES | CCCC=CC(=O)O |
| Canonical SMILES | CCCC=CC(=O)O |
| Boiling Point | 216.5 °C |
| Melting Point | Mp 36-37 ° |
| Physical Description | Solid Colourless needle-like crystals; Fatty acrid musty aroma/sweet on dilution |
| Description | Isohydrosorbic acid, also known as trans-2-hexenoic acid or isohydrosorbate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Isohydrosorbic acid is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Isohydrosorbic acid has been primarily detected in urine. Within the cell, isohydrosorbic acid is primarily located in the cytoplasm and adiposome. Isohydrosorbic acid exists in all eukaryotes, ranging from yeast to humans. In humans, isohydrosorbic acid is involved in fatty acid biosynthesis pathway. Outside of the human body, isohydrosorbic acid can be found in fats and oils. This makes isohydrosorbic acid a potential biomarker for the consumption of this food product. (2E)-hexenoic acid is the (E)-stereoisomer of hexenoic acid. It has a role as a metabolite. It is a conjugate acid of a (2E)-hexenoate. |
| Solubility | Soluble in ether, propylene glycol, and most fixed oils; Slightly soluble in water Soluble (in ethanol) |
| PubChem Compound | 14486 |
| Last Modified | Nov 11 2021 |
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